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Compound of Interest

Compound Name: 5-lodopentan-2-one

Cat. No.: B3051912

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and detailed procedural guidance for the
proper disposal of 5-lodopentan-2-one, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following information is intended for
researchers, scientists, and drug development professionals.

l. Safety and Hazard Information

5-lodopentan-2-one is a combustible liquid that is harmful if swallowed, causes skin and eye
irritation, and may cause respiratory irritation.[1] Adherence to strict safety protocols is
mandatory when handling this chemical.

Table 1: Chemical and Physical Properties of 5-lodopentan-2-one

Property Value

Molecular Formula C5H910

Molecular Weight 212.03 g/mol [1]

Appearance Not specified (assumed liquid)
CAS Number 3695-29-2[1]

Table 2: GHS Hazard Classifications for 5-lodopentan-2-one
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Hazard Class Category
Flammable liquids 4
Acute toxicity, oral 4
Skin corrosion/irritation 2
Serious eye damage/eye irritation 2

Specific target organ toxicity, single exposure;

Respiratory tract irritation

Source: PubChem([1]

Il. Personal Protective Equipment (PPE)

When handling 5-lodopentan-2-one, all personnel must wear the following personal protective
equipment to minimize exposure and ensure safety:

o Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[2]

» Hand Protection: Chemical impermeable gloves.[2]
» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]

o Respiratory Protection: In case of insufficient ventilation, wear a self-contained breathing
apparatus.

lll. Step-by-Step Disposal Procedure

The primary method for the disposal of 5-lodopentan-2-one is through a licensed chemical
waste disposal service. Do not discharge into sewer systems or contaminate water, foodstuffs,
feed, or seed.[]

Experimental Protocol for Waste Collection and Temporary Storage:
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e Segregation: Keep 5-lodopentan-2-one waste separate from other chemical waste streams
to avoid incompatible reactions.

o Labeling: Clearly label the waste container with "Hazardous Waste," "5-lodopentan-2-one,"
and the associated hazard symbols (flammable, irritant, harmful).

o Containment: Use a designated, leak-proof, and tightly sealed container for collection.[2]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials.[2]

e Logistics: Arrange for collection by a licensed chemical waste disposal company. Ensure all
local, regional, and national regulations are followed.

Diagram 1: Logical Workflow for the Disposal of 5-lodopentan-2-one
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Start: 5-lodopentan-2-one for Disposal

Assess Quantity and Contamination

Small, Uncontaminated Spill?

Absorb with Inert Material Large Quantity or Contaminated Waste
Collect in a Labeled, Sealed Container Package in a Labeled, Sealed Container

' '

Store in a Cool, Dry, Well-Ventilated Area

:

Contact Licensed Chemical Waste Disposal Vendor

:

Arrange for Professional Transport and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the safe disposal of 5-lodopentan-2-one.
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IV. Emergency Procedures

In the event of accidental exposure or spillage, follow these procedures immediately:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[2]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[2]

o Spills: Evacuate personnel to a safe area. Ensure adequate ventilation and remove all
sources of ignition.[2] Prevent further leakage if safe to do so. Do not let the chemical enter
drains.[2] Collect the spillage using non-sparking tools and place it in a suitable, closed
container for disposal.[2][3]

Diagram 2: Emergency Response Protocol

Exposure Event

| |

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth, Do Not Induce Vomiting

g Seek Immediate Medical Attention
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Caption: Immediate first aid measures for exposure to 5-lodopentan-2-one.

By adhering to these guidelines, laboratory professionals can ensure the safe handling and
disposal of 5-lodopentan-2-one, minimizing risks to personnel and the environment. Always
consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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